Cas no 2171741-95-8 (5-{6-azaspiro2.6nonan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-{6-azaspiro2.6nonan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171741-95-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5807376
• PubChem ID: 165513335
• Update Time: 2025-05-20

5-{6-azaspiro2.6nonan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{6-azaspiro2.6nonan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• EN300-1539798
• 5-{6-azaspiro[2.6]nonan-6-yl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• 2171741-95-8

• Inchi： 1S/C28H32N2O5/c31-25(32)11-10-24(26(33)30-16-5-12-28(13-14-28)15-17-30)29-27(34)35-18-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,23-24H,5,10-18H2,(H,29,34)(H,31,32)
• InChI Key： NIXNOXCASDVDIW-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC2(CC1)CC2

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-{6-azaspiro2.6nonan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Introduction to 5-{6-azaspiro2.6nonan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic Acid (CAS No. 2171741-95-8)

5-{6-azaspiro2.6nonan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid, identified by its CAS number 2171741-95-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of spirocyclic amino acids, which are known for their unique structural features and potential biological activities. The presence of a spirocyclic framework, characterized by a carbon atom shared by two rings, contributes to the compound's distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The molecular structure of this compound incorporates several key functional groups that contribute to its versatility and utility in synthetic chemistry. The spirocyclic core, specifically 6-azaspiro2.6nonan-6-yl, introduces a rigid, three-dimensional structure that can influence the compound's binding affinity and pharmacokinetic profile. Additionally, the fluorenylmethoxycarbonyl (Fmoc) amine moiety serves as a protective group in peptide synthesis and can be modified post-synthetically to introduce various bioactive functionalities. The 5-oxopentanoic acid moiety at the C-terminal provides a carboxylic acid group, which can participate in further derivatization or serve as a hydrogen bond acceptor in protein-ligand interactions.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit enhanced metabolic stability. Research has demonstrated that spirocyclic structures can improve binding affinity and reduce off-target effects, making them attractive candidates for drug development. Specifically, the spirocyclic amino acids derived from CAS No. 2171741-95-8 have been investigated for their potential as protease inhibitors, kinase inhibitors, and other therapeutic applications.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The fluorenylmethoxycarbonyl (Fmoc) protected amine group allows for precise control over peptide synthesis, enabling the creation of complex peptidomimetics with high specificity. These peptidomimetics can be designed to interact with biological targets such as enzymes and receptors, offering a promising approach to modulate disease pathways. Furthermore, the 5-oxopentanoic acid moiety provides a handle for further chemical modifications, allowing researchers to fine-tune the properties of the compound for optimal biological activity.

The synthesis of 5-{6-azaspiro2.6nonan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high enantiomeric purity. These methods not only enhance the efficiency of synthesis but also allow for scalable production, which is crucial for pharmaceutical applications.

Recent studies have highlighted the potential of this compound in addressing unmet medical needs. For instance, researchers have explored its efficacy as an inhibitor of various enzymes implicated in inflammatory diseases and cancer. The rigid spirocyclic structure imparts conformational stability, which is essential for effective binding to biological targets. Additionally, the presence of multiple functional groups provides opportunities for modulating solubility and bioavailability, critical factors in drug formulation.

The role of computational chemistry has been instrumental in understanding the interactions between this compound and biological targets. Molecular modeling techniques have been used to predict binding affinities and identify key pharmacophores within the molecule. These insights have guided structural optimization efforts aimed at improving potency and selectivity. Furthermore, virtual screening approaches have accelerated the identification of lead compounds derived from this scaffold, reducing the time required for drug discovery programs.

In conclusion,5-{6-azaspiro2.6nonan-6-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171741-95-8) represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities. The combination of a spirocyclic core with functional groups such as Fmoc amine and 5 oxopentanoic acid offers versatility in synthetic chemistry and drug design. As research continues to uncover new applications for this compound,CAS No 2171741 95 8 is poised to play a significant role in advancing pharmaceutical innovation.